Cas no 5682-74-6 (2-Cyclopenten-1-one, 3-(2-methylpropoxy)-)

• Product Name: 2-Cyclopenten-1-one, 3-(2-methylpropoxy)-
• CAS No: 5682-74-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 347743
• PubChem ID: 12579141
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 3-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-(2-methylpropoxy)-
• 3-(2-methylpropoxy)cyclopent-2-en-1-one
• UTJFUDRUZRBQJZ-UHFFFAOYSA-N
• 3-Isobutoxycyclopent-2-enone
• 5682-74-6
• DTXSID90503232
• SCHEMBL3643718
• 3-Isobutoxy-cyclopent-2-enone
• 3-isobutoxycyclopent-2-en-1-one

• Inchi： 1S/C9H14O2/c1-7(2)6-11-9-4-3-8(10)5-9/h5,7H,3-4,6H2,1-2H3
• InChI Key： UTJFUDRUZRBQJZ-UHFFFAOYSA-N
• SMILES： O(C1=CC(CC1)=O)CC(C)C

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters Vinylogous esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters